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Octadecyl vinyl ether (OVE), also known as stearyl vinyl ether, is a long-chain aliphatic vinyl
ether that serves as a highly versatile monomer and chemical intermediate. Its unique
structure, featuring a reactive vinyl group and a hydrophobic eighteen-carbon chain, makes it
an invaluable building block in polymer science, surface modification, and notably, in the
formulation of sophisticated drug delivery systems.[1][2] In pharmaceutical development,
polymers and lipids derived from OVE are explored for applications such as creating
thermosensitive block copolymers for controlled release, enhancing the hydrophobicity of drug
carriers, and formulating specialized coatings.[2]

The high reactivity of the vinyl ether group allows it to readily participate in various
polymerization reactions, including cationic polymerization, to form polymers with well-defined
properties.[3][4] Given its role in creating precisely engineered materials, the quality and purity
of the starting OVE monomer are paramount. The presence of impurities, such as residual
alcohols, water, or isomeric variants, can significantly impact reaction kinetics, polymer
molecular weight, and the functional performance of the final product. This guide provides
researchers, scientists, and drug development professionals with a comprehensive overview of
commercial suppliers, critical quality attributes, and essential protocols for the validation and
handling of octadecyl vinyl ether.
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Key Quality Attributes and Specification Parameters

When sourcing octadecyl vinyl ether for research and development, a thorough evaluation of
the supplier's technical data sheet is crucial. The following parameters are of primary
importance:

o Purity (Assay): This is typically determined by Gas Chromatography (GC) and represents the
percentage of the desired OVE molecule in the product. While many suppliers offer a purity
of ">85.0%", it is essential to understand the nature of the remaining constituents.[5][6][7][8]
For sensitive applications like living cationic polymerization, higher purity grades are
necessary to avoid premature termination of the polymer chain.

e Synonyms: Researchers should be aware of the various synonyms for this compound to
ensure comprehensive literature and supplier searches. Common synonyms include Stearyl
Vinyl Ether, 1-(Vinyloxy)octadecane, and Octadecane, 1-(ethenyloxy)-.[5][9][10]

» Physical Properties: The physical state and melting point are important for handling and
formulation. OVE is a low-melting, waxy solid at room temperature.[1][9]

A summary of key physical and chemical properties is presented below.

Table 1: Physicochemical Properties of Octadecyl Vinyl
Ether
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Property Value Source(s)
CAS Number 930-02-9 [5][9][11]
Molecular Formula C20H400 [1][9][10]
Molecular Weight 296.53 g/mol [1119]

White to almost white powder,
Appearance , [1][5]
lump, or waxy solid

Melting Point 24-30 °C [1]197[12]
Boiling Point 183-192 °C @ 7 mm Hg [1109]

Flash Point >110 °C [1109]
Purity (Typical) >85% (GC) [510618][12]

Leading Commercial Suppliers of Octadecyl Vinyl
Ether

A variety of chemical suppliers provide octadecyl vinyl ether in grades suitable for research
and pilot-scale manufacturing. The choice of supplier often depends on the required purity,
guantity, and availability of supporting documentation.

Table 2: Comparison of Commercial Octadecyl Vinyl
Ether Suppliers
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. Product Typical
Supplier CAS No. . Notes
Name(s) Purity/Grade
Global supplier
) Octadecyl Vinyl with stock in the
TCI Chemicals 930-02-9 >85.0% (GC)
Ether US and Japan.[5]
[8]
Offers a wide
range of
Octadecy! Vinyl ackagin
Parchem Y Y 930-02-9 Not specified P ) ang
Ether options from
R&D to bulk
quantities.[9]
Provides detailed
] physical
) ) Octadecy! Vinyl )
Sigma-Aldrich 930-02-9 85% properties and
Ether
safety
information.[12]
] Intended for
Santa Cruz Octadecyl Vinyl .
) 930-02-9 Not specified research use
Biotechnology Ether
only.[10]
Positions the
] High purity product for use in
Hylanda Octadecyl Vinyl )
] 930-02-9 (Octadecano coatings and as
Chemical Ether o
<1.0%) a hydrophobicity
modifier.[1]
Highlighted for
_ use as a
Octadecyl vinyl .
BASF 930-02-9 Not specified monomer and
ether (ODVE) ) )
reactive diluent.
[4]
Spectrum Octadecy! Vinyl 930-02-9 Not specified Distributes fine
Chemical Ether chemicals
meeting or

exceeding grade
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requirements.
[11]

Characterization and Quality Control of Incoming
Material

It is best practice for research laboratories to perform their own quality control checks on critical
raw materials. This self-validating system ensures reproducibility and prevents costly
experimental failures.

Experimental Protocol: Quality Control Workflow

 Visual Inspection: Upon receipt, visually inspect the material for uniform color and
consistency. Note any discoloration or presence of foreign particulates.

¢ Melting Point Determination: Use a standard melting point apparatus to determine the
melting range. A broad or depressed melting range compared to the literature value can
indicate the presence of impurities.

e Gas Chromatography (GC) for Purity Assessment:

o Prepare a standard solution of OVE in a suitable solvent (e.g., hexane or
dichloromethane).

o Use a GC system equipped with a Flame lonization Detector (FID) and a non-polar
capillary column.

o Run the sample under an appropriate temperature program to separate OVE from
potential impurities like stearyl alcohol.

o Calculate the area percentage of the main peak to confirm the purity stated by the
supplier.

e H NMR Spectroscopy for Structural Verification:

o Dissolve a small sample in deuterated chloroform (CDCIs).
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o Acquire a *H NMR spectrum.

o Confirm the presence of characteristic peaks for the vinyl group (typically three signals
between 3.9 and 6.5 ppm) and the long alkyl chain. The integration of these peaks should
correspond to the correct proton ratios.

o Karl Fischer Titration for Water Content:
o Use a coulometric or volumetric Karl Fischer titrator.
o Accurately weigh a sample of OVE and introduce it into the titration cell.

o The measured water content is critical, as water can interfere with cationic polymerization.

Diagram: Incoming Material QC Workflow
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Caption: Quality control workflow for incoming octadecyl vinyl ether.

Handling, Storage, and Safety Considerations

Proper handling and storage are crucial to maintain the integrity of octadecyl vinyl ether and
ensure laboratory safety.

o Storage: Vinyl ethers should be stored in a cool, dry, well-ventilated area away from direct
sunlight and sources of ignition.[13] The ideal storage temperature is typically between 18-
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21°C with a relative humidity of 30-40% to prevent both degradation and potential
autopolymerization.[14][15] Containers should be tightly sealed to prevent moisture ingress
and oxidation.

« Handling: Always handle octadecyl vinyl ether in a well-ventilated fume hood. Use
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat. As with many vinyl compounds, avoid stacking containers, as pressure can sometimes
lead to issues.[16][17]

o Safety: The aggregated GHS information indicates that OVE may cause an allergic skin
reaction.[18] It is essential to consult the Safety Data Sheet (SDS) provided by the supplier
for detailed hazard information and emergency procedures. This product is intended for
professional laboratory or industrial applications and not for personal or medical use.[6]

The Impact of Purity on Cationic Polymerization

Cationic polymerization is a primary method for synthesizing poly(octadecyl vinyl ether). This
process is notoriously sensitive to impurities, particularly nucleophilic species like water and
alcohols (e.g., residual stearyl alcohol from the OVE synthesis).

Mechanism: The reaction is initiated by an acid, which protonates the vinyl ether to form a
highly reactive oxocarbenium ion. This cation then propagates by adding to subsequent
monomer units.

The Role of Impurities: Water or alcohol can act as potent chain transfer agents or terminating
agents. They can react with the propagating carbocation, quenching the polymerization and
leading to polymers with lower molecular weights and broader molecular weight distributions
than desired. This is detrimental in applications like drug delivery, where precise control over
polymer length and architecture is critical for performance.

Diagram: Cationic Polymerization and Impurity-Induced
Termination
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Caption: Effect of impurities on cationic polymerization of OVE.

Conclusion

Octadecyl vinyl ether is a key enabling monomer for innovation in materials science and
pharmaceutical development. The success of these advanced applications is intrinsically linked
to the quality of the commercially sourced material. By carefully selecting reputable suppliers,
understanding critical quality specifications, and implementing a robust in-house quality control
workflow, researchers can mitigate risks associated with material variability. Ensuring high
purity, particularly with respect to water and alcohol content, is essential for achieving
controlled polymerization and fabricating materials that meet the stringent performance
demands of drug delivery and other high-technology fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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